Cas no 311322-38-0 (2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide)

2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide structure
311322-38-0 structure
Product name:2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide
CAS No:311322-38-0
MF:C16H16ClNO2S
MW:321.8217420578
CID:3053467
PubChem ID:603984

2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(4-ethoxyphenyl)-5-(methylthio)benzamide
    • AB00109807-01
    • 2-Chloro-N-(4-ethoxy-phenyl)-5-methylsulfanyl-benzamide
    • HMS2577H19
    • CHEMBL1444491
    • SMR000195378
    • 311322-38-0
    • AKOS001721488
    • Cambridge id 6536932
    • SR-01000514801
    • 2-chloro-N-(4-ethoxyphenyl)-5-(methylsulfanyl)benzamide
    • STK733225
    • EU-0084712
    • 2-chloro-N-(4-ethoxyphenyl)-5-methylsulfanylbenzamide
    • MLS000573589
    • NFTGJNJRMWUBPG-UHFFFAOYSA-N
    • 660-498-6
    • SR-01000514801-1
    • Oprea1_404615
    • Inchi: InChI=1S/C16H16ClNO2S/c1-3-20-12-6-4-11(5-7-12)18-16(19)14-10-13(21-2)8-9-15(14)17/h4-10H,3H2,1-2H3,(H,18,19)
    • InChI Key: NFTGJNJRMWUBPG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 321.0590276g/mol
  • Monoisotopic Mass: 321.0590276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 63.6Ų

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